Cas no 1000774-33-3 (7-Hydroxybenzo[b]thiophene-6-carboxylic acid)
1000774-33-3 structure
Product Name:7-Hydroxybenzo[b]thiophene-6-carboxylic acid
CAS No:1000774-33-3
MF:C9H6O3S
MW:194.207141399384
CID:2115547
Update Time:2023-08-04
7-Hydroxybenzo[b]thiophene-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 7-hydroxyBenzo[b]thiophene-6-carboxylic acid
- NVSUDGKILAXYFK-UHFFFAOYSA-N
- 7-hydroxy-benzo[b]thiophene-6-carboxylic acid
- 7-Hydroxybenzo[b]thiophene-6-carboxylic acid
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- Inchi: 1S/C9H6O3S/c10-7-6(9(11)12)2-1-5-3-4-13-8(5)7/h1-4,10H,(H,11,12)
- InChI Key: NVSUDGKILAXYFK-UHFFFAOYSA-N
- SMILES: S1C=CC2C=CC(C(=O)O)=C(C1=2)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Topological Polar Surface Area: 85.8
7-Hydroxybenzo[b]thiophene-6-carboxylic acid Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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